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Compound of Interest

Compound Name: 2,4-Dimethylpentane

Cat. No.: B089610 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2,4-Dimethylpentane, a branched-chain aliphatic hydrocarbon, is a component of gasoline

and various industrial solvents. Its release into the environment necessitates a thorough

understanding of its environmental fate and potential ecotoxicological impacts. This technical

guide provides a comprehensive overview of the current knowledge regarding the

environmental distribution, degradation pathways, and toxicity of 2,4-Dimethylpentane. Key

physical and chemical properties are summarized, and detailed experimental protocols for

assessing its environmental fate and impact are outlined based on internationally recognized

guidelines. This guide aims to serve as a critical resource for researchers and professionals

involved in environmental risk assessment and management.

Physicochemical Properties
The environmental behavior of 2,4-Dimethylpentane is governed by its physicochemical

properties, which are summarized in the table below. Its low water solubility and high vapor

pressure indicate a tendency to partition into the atmosphere.
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Property Value Reference

Molecular Formula C₇H₁₆ [1][2]

Molecular Weight 100.21 g/mol [1][2]

CAS Number 108-08-7 [1][2]

Appearance Colorless liquid [1]

Density 0.673 g/cm³ at 25°C [3]

Boiling Point 80 °C [3]

Melting Point -123 °C [3]

Vapor Pressure 170.264 mmHg at 37.7°C [1]

Water Solubility Insoluble [1][2]

Henry's Law Constant
Data available, specific value

not cited
[1][2]

Log Koc

No experimental data found.

Estimated based on

hydrophobicity.

Bioconcentration Factor (BCF)
No experimental data found.

Estimated based on Log Kow.

Environmental Fate
The environmental fate of 2,4-Dimethylpentane is primarily driven by volatilization and

subsequent atmospheric photooxidation. Its low water solubility and high volatility suggest that

upon release to water or soil, it will rapidly partition to the atmosphere.

Abiotic Degradation: Photodegradation
In the atmosphere, 2,4-Dimethylpentane is expected to be degraded by reacting with

photochemically produced hydroxyl radicals. This is considered the primary removal process

from the environment.
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Experimental Protocol for Photodegradation Rate Determination

The rate of photodegradation of 2,4-Dimethylpentane in the atmosphere is determined by

measuring its reaction rate with hydroxyl (•OH) radicals. A common experimental approach

involves a smog chamber or a flash photolysis-resonance fluorescence (FP-RF) system.

Chamber Setup: A temperature-controlled reaction chamber is filled with a mixture of 2,4-
Dimethylpentane, a reference compound with a known •OH reaction rate constant (e.g., a

simple alkane or aromatic compound), and an •OH radical precursor (e.g., methyl nitrite,

H₂O₂) in purified air or nitrogen.

Radical Generation: •OH radicals are generated by photolysis of the precursor using a UV

light source (e.g., blacklights or a xenon arc lamp).

Concentration Monitoring: The concentrations of 2,4-Dimethylpentane and the reference

compound are monitored over time using Gas Chromatography with a Flame Ionization

Detector (GC-FID) or Gas Chromatography-Mass Spectrometry (GC-MS).

Rate Constant Calculation: The rate constant for the reaction of 2,4-Dimethylpentane with

•OH radicals is determined relative to the reference compound using the following

relationship:

k2,4-DMP = kref × (ln([2,4-DMP]₀/[2,4-DMP]ₜ) / ln([ref]₀/[ref]ₜ))

where k2,4-DMP and kref are the rate constants for the reaction of •OH with 2,4-
Dimethylpentane and the reference compound, respectively, and [ ]₀ and [ ]ₜ are the

concentrations at the beginning and end of the experiment.

Atmospheric Half-Life Calculation: The atmospheric half-life (t₁/₂) can then be estimated

using the calculated rate constant and the average atmospheric concentration of •OH

radicals:

t₁/₂ = ln(2) / (k2,4-DMP × [•OH]avg)

Biodegradation
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While volatilization is the dominant fate process, any 2,4-Dimethylpentane that remains in soil

or water is subject to biodegradation. As a branched alkane, its biodegradation is generally

slower than that of n-alkanes.

Experimental Protocol for Ready Biodegradability Assessment (OECD 301)

The ready biodegradability of 2,4-Dimethylpentane can be assessed using the OECD 301

guideline, specifically the CO₂ Evolution Test (OECD 301B) or the Closed Bottle Test (OECD

301D), which are suitable for volatile substances.

Test Setup: A defined concentration of 2,4-Dimethylpentane (as the sole source of organic

carbon) is added to a mineral medium inoculated with a mixed population of microorganisms

from a source like activated sludge.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-

25°C) for 28 days.

Measurement of Biodegradation:

OECD 301B (CO₂ Evolution Test): The amount of CO₂ produced from the mineralization of

the test substance is measured over time and compared to the theoretical amount of CO₂

(ThCO₂) that would be produced if the substance were completely mineralized.

OECD 301D (Closed Bottle Test): The depletion of dissolved oxygen in sealed bottles

containing the test substance and inoculum is measured over the 28-day period and

compared to the theoretical oxygen demand (ThOD).

Pass Levels: A substance is considered "readily biodegradable" if it reaches the following

pass levels within a 10-day window during the 28-day test:

≥ 60% of ThCO₂ in the CO₂ Evolution Test.

≥ 60% of ThOD in the Closed Bottle Test.

Environmental Distribution
The following diagram illustrates the primary environmental fate pathways for 2,4-
Dimethylpentane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Release into Environment

Environmental Compartments

Fate Processes

Degradation Products

2,4-Dimethylpentane
Release

Water Soil Atmosphere

Photooxidation
(Reaction with •OH)

Primary Fate

Volatilization

High

Biodegradation

Minor Fate

Volatilization

High

Biodegradation

Minor Fate

Sorption to
Organic Matter

CO₂, H₂O, Biomass

Click to download full resolution via product page

Environmental fate pathways of 2,4-Dimethylpentane.

Ecotoxicological Impact
2,4-Dimethylpentane is classified as very toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.

Aquatic Toxicity
Experimental Protocols for Aquatic Toxicity Assessment
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Standardized aquatic toxicity tests are performed according to OECD guidelines to determine

the concentrations at which 2,4-Dimethylpentane causes adverse effects on representative

aquatic organisms.

Fish Acute Toxicity Test (OECD 203):

Test Organism: Rainbow trout (Oncorhynchus mykiss) or another suitable fish species.

Test Duration: 96 hours.

Endpoint: The median lethal concentration (LC50), which is the concentration that is lethal

to 50% of the test fish.

Procedure: Fish are exposed to a range of concentrations of 2,4-Dimethylpentane in a

semi-static or flow-through system. Mortality is observed at 24, 48, 72, and 96 hours.

Daphnia sp. Acute Immobilisation Test (OECD 202):

Test Organism:Daphnia magna.

Test Duration: 48 hours.

Endpoint: The median effective concentration (EC50) for immobilization.

Procedure: Daphnids are exposed to a series of concentrations of the test substance. The

number of immobilized daphnids is recorded at 24 and 48 hours.

Algal Growth Inhibition Test (OECD 201):

Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.

Test Duration: 72 hours.

Endpoint: The median effective concentration (EC50) that inhibits the growth rate or yield

of the algal population by 50%.

Procedure: Algal cultures are exposed to various concentrations of 2,4-Dimethylpentane
under controlled conditions of light, temperature, and nutrients. Algal growth is measured
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over time.

Quantitative Ecotoxicity Data

Test Organism Endpoint Duration Value (mg/L) Reference

Fish (Pimephales

promelas)
LC50 96 h

No experimental

data found

Invertebrate

(Daphnia magna)
EC50 48 h

No experimental

data found

Algae

(Pseudokirchneri

ella subcapitata)

EC50 72 h
No experimental

data found

Impact on Signaling Pathways
Currently, there is a lack of specific research on the direct impact of 2,4-Dimethylpentane on

specific signaling pathways in organisms. As a non-polar narcotic, its primary mode of toxic

action at high concentrations is likely through disruption of cell membrane function rather than

specific receptor-mediated pathways. However, further research is needed to investigate

potential sublethal effects on cellular signaling.

The following diagram illustrates a generalized workflow for investigating the potential impact of

a xenobiotic like 2,4-Dimethylpentane on a cellular signaling pathway.
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Workflow for investigating signaling pathway disruption.

Conclusion and Future Research
2,4-Dimethylpentane is a volatile organic compound with a high potential for atmospheric

distribution and subsequent photodegradation. While its persistence in soil and water is

expected to be low due to volatilization, it is classified as very toxic to aquatic organisms. A

significant data gap exists for experimentally determined biodegradation rates and acute and

chronic aquatic toxicity values following standardized protocols. Future research should focus

on generating these empirical data to allow for a more robust environmental risk assessment.

Furthermore, investigations into potential sublethal effects, including the disruption of cellular
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signaling pathways, are warranted to fully understand the environmental impact of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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